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Compound of Interest

Compound Name: Triton

Cat. No.: B1239919

This document provides essential safety and logistical information for the proper disposal of
Triton X-100, a common non-ionic surfactant used in research laboratories. Adherence to
these procedural guidelines is critical to ensure personnel safety and environmental protection.
Triton X-100 is harmful if swallowed, causes serious eye damage, and is very toxic to aquatic
life with long-lasting effects.[1][2] Therefore, it must be managed as hazardous waste.

Immediate Safety Precautions

Before handling Triton X-100 waste, it is imperative to use appropriate Personal Protective
Equipment (PPE).

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[3] Triton X-100
can cause serious eye damage.[4][5] In case of eye contact, rinse cautiously with water for
several minutes, remove contact lenses if present and easy to do, and continue rinsing.[3]
Seek immediate medical attention.[4]

« Hand Protection: Wear chemical-impermeable gloves.[6]

o Skin Protection: Wear appropriate protective clothing to prevent skin exposure.[7][8] If skin
contact occurs, wash with plenty of water.

» Respiratory Protection: Use in a well-ventilated area.[6][7] If vapors or aerosols are
generated, respiratory protection may be required. Avoid breathing mist, gas, or vapors.[1][6]

o General Hygiene: Do not eat, drink, or smoke in areas where Triton X-100 is handled.[1][3]
Wash hands thoroughly after handling.[3]
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Step-by-Step Disposal Procedures

Disposal of Triton X-100 and associated waste must comply with all federal, state, and local
regulations.[3][9] Never discharge Triton X-100 into drains or the sewer system.[3][4][6][10][11]

1. Waste Collection and Segregation
e Liquid Waste:

o Collect all Triton X-100 solutions and residues in a dedicated, properly labeled, and
sealed hazardous waste container.[6]

o Do not mix Triton X-100 waste with other chemical waste streams unless specifically
instructed to do so by your institution's environmental health and safety (EHS) department.

[8]
e Solid Waste (Contaminated Materials):

o For small spills, absorb the liquid with an inert material such as vermiculite, sand, or earth.
[71[11][12][13]

o Scoop the absorbed material into a suitable, closed container for disposal.[1][7][12][13]

o All contaminated items, including gloves, paper towels, and pipette tips, must be disposed
of as hazardous waste. Place them in a designated, sealed container.

o Empty Containers:
o Handle uncleaned containers as you would the product itself.[2]

o Containers can be triple-rinsed with a suitable solvent (consult your EHS department for
an appropriate solvent).[6] The rinsate must be collected and disposed of as hazardous

liquid waste.

o After proper rinsing, containers may be offered for recycling or reconditioning.[6]
Alternatively, they can be punctured to prevent reuse and disposed of in a sanitary landfill,
in accordance with local regulations.[6]
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2. Storage of Waste

» Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials like strong acids and oxidizing agents.[6][7][8]

o Keep waste containers tightly closed.[6][12]

o Ensure all waste containers are clearly labeled with "Hazardous Waste" and the specific
contents (e.g., "Triton X-100 Waste").

3. Final Disposal

» Arrange for the collection and disposal of the hazardous waste through your institution's EHS
department or a licensed chemical waste disposal contractor.[1][6]

o The primary recommended disposal method is controlled incineration at a licensed chemical
destruction plant.[6]

Environmental Hazard Data

Triton X-100 is classified as very toxic to aquatic life, and its release into the environment must
be avoided.[1][4] It is also recognized as an endocrine disruptor.[2] The following table
summarizes key quantitative environmental data.
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Metric Value Species Exposure Source(s)
Oncorhynchus
LCso (Fish) 7.2 mg/L mykiss (Rainbow 96 hours [13]
Trout)
Pimephales
promelas
8.9 mg/L 96 hours [8]
(Fathead
Minnow)
ECso Daphnia magna
8.6 - 26 mg/L 48 hours [81[13]
(Invertebrate) (Water Flea)
ECso (Algae) 10 mg/L Lemna sp. 336 hours [8]
Log Pow 2.7-4.86 N/A N/A [8][10]
BCF 15 (Estimated) N/A N/A [3]

LCso (Lethal Concentration, 50%): The concentration of a chemical which kills 50% of a test
population. ECso (Effective Concentration, 50%): The concentration of a chemical which causes
a non-lethal effect in 50% of a test population. Log Pow (Log Octanol-Water Partition
Coefficient): An indicator of a substance's potential for bioaccumulation. BCF (Bioconcentration
Factor): A measure of the extent of chemical accumulation in an organism from the water.

Triton X-100 Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Triton X-
100 waste.
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Caption: Decision workflow for the safe disposal of different forms of Triton X-100 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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